Cas no 73148-14-8 (2(1H)-Quinoxalinone, 1-ethyl-3-methyl-)

• Product Name: 2(1H)-Quinoxalinone, 1-ethyl-3-methyl-
• CAS No: 73148-14-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 542952
• PubChem ID: 12900408
• Update Time: 2025-04-19

2(1H)-Quinoxalinone, 1-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 1-ethyl-3-methyl-
• 1-ethyl-3-methylquinoxalin-2(1H)-one
• 1-ethyl-3-methylquinoxalin-2-one
• 73148-14-8
• SCHEMBL979684
• 1-ethyl-3-methyl-quinoxalin-2(1H)-one
• FT-0760109
• YPQOEHPFAFQSIE-UHFFFAOYSA-N
• 1-ethyl-3-methyl-1,2-dihydroquinoxalin-2-one
• A934072
• DTXSID20512554

• Inchi： 1S/C11H12N2O/c1-3-13-10-7-5-4-6-9(10)12-8(2)11(13)14/h4-7H,3H2,1-2H3
• InChI Key： YPQOEHPFAFQSIE-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų